N-(2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-[(1-methylimidazol-4-yl)sulfonylamino]ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C20H22N4O3S/c1-24-14-18(22-15-24)28(26,27)23-13-12-21-20(25)19(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,14-15,19,23H,12-13H2,1H3,(H,21,25)
• InChI Key: ZIHTWCDAHPLJKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCCNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H22N4O3S
• Molecular Weight: 398.5 g/mol

Description

N-(2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl)-2,2-diphenylacetamide, also known as MIAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MIAA belongs to the class of sulfonamide compounds, which have been widely used in various fields, including medicine, agriculture, and industry.

Scientific Research Applications

Antibacterial Applications

Research on novel heterocyclic compounds containing sulfonamido moieties, such as those related to the compound , has shown promising antibacterial properties. These compounds, through their synthesis, have been tested for antibacterial activity, with several demonstrating high levels of effectiveness against bacterial strains. The structural versatility of sulfonamides allows for the development of targeted antibacterial agents with potential applications in combating antibiotic resistance (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial and Antiproliferative Agents

Derivatives of N-ethyl-N-methylbenzenesulfonamide have been synthesized, incorporating biologically active moieties to assess their effectiveness as antimicrobial and antiproliferative agents. These compounds, through meticulous design and synthesis, have shown significant activity against cancer cell lines and microbial cultures, indicating their potential in the development of new therapeutics for both infectious diseases and cancer (Abd El-Gilil, 2019).

Corrosion Inhibition

Imidazole derivatives have been evaluated as corrosion inhibitors, particularly in acidic media, where they demonstrate significant efficiency in protecting metals against corrosion. The electrochemical behavior and theoretical studies support their application in industries where corrosion resistance is critical, showcasing the compound's versatility beyond pharmaceutical applications (Cruz, Martinez, Genescà, & García-Ochoa, 2004).

Cardiac Electrophysiological Activity

Research into N-substituted imidazolylbenzamides and benzene-sulfonamides has uncovered their potential as selective class III agents for cardiac electrophysiological activity. These compounds could influence the development of new treatments for arrhythmias, indicating the broad applicability of imidazole derivatives in cardiovascular medicine (Morgan et al., 1990).

Environmental and Industrial Applications

Beyond biomedical research, sulfonamide derivatives have been explored for their role in environmental and industrial applications, such as in the biotransformation of pollutants and as solvents for extractive desulfurization of fuel. This diversity in application highlights the compound's significance in addressing environmental challenges and optimizing industrial processes (Yin et al., 2018; Jiang et al., 2008).